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Compound of Interest

Compound Name: F3226-1387

Cat. No.: B2360956 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Navigating the Proper

Disposal of F3226-1387

The following provides critical safety and logistical information for the proper disposal of F3226-
1387, a potent inhibitor of Entamoeba histolytica O-acetylserine sulfhydrylase (EhOASS3).

Adherence to these procedures is essential for maintaining laboratory safety and ensuring

environmental compliance.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of F3226-1387 is the

first step toward safe handling and disposal.

Property Value

CAS Number 618877-25-1

Molecular Formula C₂₃H₁₅ClN₂O₅

Molecular Weight 434.83 g/mol

Target
Entamoeba histolytica O-acetylserine

sulfhydrylase (EhOASS3)

Disposal Procedures: A Step-by-Step Guide
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In the absence of a specific Safety Data Sheet (SDS) for F3226-1387, general best practices

for the disposal of chemical laboratory waste must be strictly followed. It is imperative to treat

this compound as potentially hazardous.

Step 1: Personal Protective Equipment (PPE)

Before handling F3226-1387 for disposal, ensure you are wearing appropriate PPE:

Safety goggles to protect from splashes.

Chemical-resistant gloves (nitrile or neoprene recommended).

A laboratory coat to protect skin and clothing.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

correct disposal.

Solid Waste:

Collect any solid F3226-1387, along with any contaminated consumables (e.g., weigh

boats, pipette tips, gloves), in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

If F3226-1387 is in a solution, collect it in a dedicated, sealed, and labeled hazardous

waste container.

Do not mix with other solvent waste streams unless compatibility has been verified. The

container should be stored in secondary containment to prevent spills.

Step 3: Labeling

All waste containers must be accurately labeled. The label should include:
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The words "Hazardous Waste."

The full chemical name: F3226-1387.

The CAS number: 618877-25-1.

The approximate concentration and volume.

The date of accumulation.

The primary hazard(s) (e.g., "Toxic," "Irritant" - as a precaution).

Step 4: Storage

Store the labeled hazardous waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials. Ensure the storage area is known to all laboratory

personnel.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Provide them with all available information about the compound.

Emergency Procedures

In the event of a spill or exposure:

Spill:

Evacuate the immediate area.

Alert your supervisor and EHS.

If it is safe to do so, contain the spill using appropriate absorbent materials.

Collect the contaminated materials in a sealed, labeled hazardous waste container.

Ventilate the area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2360956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

Inhalation:

Move to fresh air.

If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Logical Flow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of F3226-
1387.
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Caption: Workflow for the proper segregation and disposal of F3226-1387 waste.

Disclaimer: The information provided is based on general laboratory safety principles. A specific

Safety Data Sheet (SDS) for F3226-1387 was not available at the time of this writing. Always

consult your institution's specific safety and disposal protocols and contact your Environmental

Health and Safety (EHS) department for guidance. This document is intended to supplement,

not replace, institutional safety procedures.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for F3226-
1387]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2360956#f3226-1387-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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